molecular formula C16H23N5O2S B6465001 5-methyl-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)-2-(methylsulfanyl)pyrimidine CAS No. 2640946-78-5

5-methyl-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)-2-(methylsulfanyl)pyrimidine

Cat. No.: B6465001
CAS No.: 2640946-78-5
M. Wt: 349.5 g/mol
InChI Key: VBLADMGHRGLRNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrimidine core substituted at position 4 with a methoxy group linked to a piperidin-4-ylmethyl moiety. The piperidine nitrogen is further functionalized with a 5-methyl-1,2,4-oxadiazol-3-ylmethyl group, while position 2 of the pyrimidine bears a methylsulfanyl group.

Properties

IUPAC Name

5-methyl-3-[[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23N5O2S/c1-11-8-17-16(24-3)19-15(11)22-10-13-4-6-21(7-5-13)9-14-18-12(2)23-20-14/h8,13H,4-7,9-10H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VBLADMGHRGLRNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(N=C1OCC2CCN(CC2)CC3=NOC(=N3)C)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

3-(Piperidin-4-yl)-5-(pyridin-3-yl)-1,2,4-oxadiazole hydrochloride
  • Core Structure : Replaces pyrimidine with pyridine.
  • Substituents : Lacks the methylsulfanyl and methoxy groups present in the target compound.
  • The hydrochloride salt enhances aqueous solubility, a feature absent in the target compound .
2-(5-(2-Methoxyphenyl)-1,2,4-oxadiazol-3-yl)pyridine
  • Core Structure : Shares the oxadiazole-pyridine framework but lacks piperidine and pyrimidine.
  • Substituents : Aryl (2-methoxyphenyl) group on oxadiazole versus the target’s 5-methyl substituent.
  • Key Differences : The bulky 2-methoxyphenyl group may enhance π-π stacking interactions but reduce metabolic stability compared to the smaller methyl group .
4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride
  • Core Structure : Piperidine-oxadiazole backbone similar to the target’s piperidinylmethoxy group.
  • Substituents : 4-Methylphenyl on oxadiazole vs. methyl in the target.

Physicochemical and Pharmacokinetic Properties

Parameter Target Compound 3-(Piperidin-4-yl)-5-(pyridin-3-yl)-1,2,4-oxadiazole HCl 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine HCl
Molecular Weight (g/mol) ~400 (estimated) 279.76 279.76
Solubility Moderate (neutral piperidine) High (HCl salt) High (HCl salt)
Key Substituents 5-Methyl-oxadiazole, methylsulfanyl Pyridinyl-oxadiazole 4-Methylphenyl-oxadiazole
H-Bond Acceptors ~6 4 4

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.